Cas no 651329-44-1 (Boronic acid, [5-[3,5-bis(diphenylamino)phenyl]-2-thienyl]-)
651329-44-1 structure
Product Name:Boronic acid, [5-[3,5-bis(diphenylamino)phenyl]-2-thienyl]-
CAS No:651329-44-1
MF:C34H27BN2O2S
MW:538.466387033463
CID:405583
PubChem ID:57679054
Update Time:2025-04-19
Boronic acid, [5-[3,5-bis(diphenylamino)phenyl]-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [5-[3,5-bis(diphenylamino)phenyl]-2-thienyl]-
- [5-[3,5-bis(N-phenylanilino)phenyl]thiophen-2-yl]boronic acid
- {5-[3,5-Bis(diphenylamino)phenyl]thiophen-2-yl}boronic acid
- 651329-44-1
- DTXSID90727491
- (5-(3,5-Bis(diphenylamino)phenyl)thiophen-2-yl)boronic acid
- (5-(3,5-Bis(diphenylamino)phenyl)thiophen-2-yl)boronicacid
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- Inchi: 1S/C34H27BN2O2S/c38-35(39)34-22-21-33(40-34)26-23-31(36(27-13-5-1-6-14-27)28-15-7-2-8-16-28)25-32(24-26)37(29-17-9-3-10-18-29)30-19-11-4-12-20-30/h1-25,38-39H
- InChI Key: XKGICRUPAWMHOI-UHFFFAOYSA-N
- SMILES: S1C(B(O)O)=CC=C1C1C=C(C=C(C=1)N(C1C=CC=CC=1)C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 537.19241
- Monoisotopic Mass: 538.1886294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 40
- Rotatable Bond Count: 8
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 46.94
Boronic acid, [5-[3,5-bis(diphenylamino)phenyl]-2-thienyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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